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Compound of Interest |

4-(Methylamino)-2-
Compound Name: (methyilthio)pyrimidine-5-
carbaldehyde

Cat. No.: B029033

A Technical Overview of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde

This document provides a concise technical summary of the chemical compound 4-
(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde, focusing on its fundamental
molecular properties. The information is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis. This compound is known as an
intermediate in the preparation of p38 kinase inhibitors[1].

Data Presentation

The core molecular data for 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde is
summarized in the table below for quick reference and comparison.

Property Value
Molecular Formula C7HIN3O0S[1]
Molecular Weight 183.23 g/mol [1]
CAS Number 185040-32-8[1]
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde are not available within the scope of the initial
information retrieval. For specific experimental procedures, researchers are advised to consult
specialized chemical synthesis literature and databases.

Logical Relationship

The following diagram illustrates the direct relationship between the compound's name and its
key molecular identifiers.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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